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Compound of Interest

Compound Name: Lamivudine triphosphate

Cat. No.: B10858620 Get Quote

Introduction

Lamivudine (3TC) is a potent nucleoside analog reverse transcriptase inhibitor (NRTI) widely

used in the treatment of HIV-1 and Hepatitis B Virus (HBV) infections.[1][2] Its therapeutic effect

is not exerted by the drug itself, but by its active intracellular metabolite, lamivudine
triphosphate (3TC-TP).[3] Following uptake into the host cell, lamivudine is sequentially

phosphorylated by cellular kinases to its 5'-triphosphate form.[4][5] 3TC-TP then acts as a

competitive inhibitor of viral reverse transcriptase (RT) and polymerase enzymes.[5][6] It

competes with the natural substrate, deoxycytidine triphosphate (dCTP), for incorporation into

the nascent viral DNA strand.[6] Because 3TC-TP lacks the 3'-hydroxyl group necessary for the

formation of the next phosphodiester bond, its incorporation results in the termination of DNA

chain elongation, thereby halting viral replication.[5][6]

These application notes provide detailed protocols for a suite of cell-based assays designed to

evaluate the antiviral efficacy, cellular cytotoxicity, and intracellular metabolism of lamivudine.

These assays are critical for researchers, scientists, and drug development professionals

involved in the preclinical assessment of NRTIs.

Mechanism of Action: Intracellular Activation and
Viral Inhibition
The efficacy of lamivudine is contingent on its intracellular conversion to 3TC-TP and the

subsequent inhibition of viral DNA synthesis.
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Caption: Intracellular phosphorylation of Lamivudine and inhibition of viral reverse

transcriptase.

Part 1: Antiviral Efficacy Assays
Protocol 1.1: HIV-1 Reverse Transcriptase (RT) Inhibition
Assay (Cell-based)
This assay measures the ability of lamivudine to inhibit HIV-1 RT activity in a cell-based format.

It is a direct measure of the drug's effect on its primary target.

Workflow: RT Inhibition Assay
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1. Seed susceptible cells
(e.g., PBMCs, MT-4 cells)

2. Treat cells with serial
dilutions of Lamivudine

3. Infect cells with HIV-1

4. Incubate for optimal
viral replication period

5. Harvest supernatant or
lyse cells

6. Perform RT activity assay
(e.g., colorimetric ELISA)

7. Measure signal
(Absorbance)

8. Calculate % Inhibition
and determine IC50
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EC50 Determination (Antiviral) CC50 Determination (Cytotoxicity)

1. Seed host cells

2. Add Lamivudine
(serial dilutions)

3. Infect with virus

4. Incubate (allow CPE
to develop in controls)

5. Add MTT Reagent

6. Measure Absorbance
(determines cell viability)

7. Calculate EC50

1. Seed host cells

2. Add Lamivudine
(serial dilutions)

3. No Virus Control

4. Incubate (same duration)

5. Add MTT Reagent

6. Measure Absorbance
(determines cell viability)

7. Calculate CC50
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1. Incubate cells
(e.g., PBMCs) with Lamivudine

2. Harvest & wash cells
to remove extracellular drug

3. Lyse cells and extract
metabolites (e.g., 70% Methanol)

4. Centrifuge to pellet
cell debris

5. Collect supernatant containing
intracellular metabolites

6. Analyze by LC-MS/MS

7. Quantify 3TC-TP against a
standard curve

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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